N-(1-((4-fluorophenyl)sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)pivalamide

• IUPAC Name: N-[1-(4-fluorophenyl)sulfonyl-3,4-dihydro-2H-quinolin-7-yl]-2,2-dimethylpropanamide
• InChI: InChI=1S/C20H23FN2O3S/c1-20(2,3)19(24)22-16-9-6-14-5-4-12-23(18(14)13-16)27(25,26)17-10-7-15(21)8-11-17/h6-11,13H,4-5,12H2,1-3H3,(H,22,24)
• InChI Key: YZZXWKDYESYFDJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)NC1=CC2=C(CCCN2S(=O)(=O)C3=CC=C(C=C3)F)C=C1
• Molecular Formula: C20H23FN2O3S
• Molecular Weight: 390.5 g/mol

Description

N-(1-((4-fluorophenyl)sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)pivalamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of quinoline derivatives and has been synthesized using various methods.

Scientific Research Applications

HDAC Inhibition in Cancer Therapy

A compound structurally related to N-(1-((4-fluorophenyl)sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)pivalamide, specifically 1-arylsulfonyl-6-(N-hydroxyacrylamide)tetrahydroquinolines, has shown promising results as a potent histone deacetylase (HDAC) inhibitor. It exhibited significant cytotoxicity against prostate cancer cells and suppressed tumor growth in a xenograft model, highlighting its potential as a lead compound for developing new cancer therapies (Liu et al., 2015).

Tautomeric Equilibrium in Chemical Synthesis

Research on controlling the tautomeric equilibrium of a tetrahydroquinazoline/imine system through steric hindrance has provided valuable insights into synthetic chemistry. This work, involving derivatives structurally similar to N-(1-((4-fluorophenyl)sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)pivalamide, contributes to the understanding of how molecular structure can influence chemical properties and reactions, potentially leading to novel synthetic routes for complex molecules (García-Deibe et al., 2013).

Enzyme Inhibition for Therapeutic Applications

A related class of compounds, 3-fluoromethyl-7-sulfonyl-1,2,3,4-tetrahydroisoquinolines, has been investigated for their inhibitory activity against phenylethanolamine N-methyltransferase (PNMT). These studies are crucial for developing new therapeutic agents, particularly for disorders related to catecholamine biosynthesis. Understanding the interactions between these compounds and PNMT can inform the design of more selective and potent inhibitors with potential clinical applications (Grunewald et al., 2006).

Novel Syntheses and Biological Activities

Research into the synthesis and biological activities of tetrahydroquinoline derivatives has led to the discovery of compounds with significant antiulcer and antifungal activities. These findings underscore the versatility of tetrahydroquinoline scaffolds in medicinal chemistry, providing a foundation for the development of new drugs with varied therapeutic effects (Uchida et al., 1990), (Zhang et al., 2018).